
An In-depth Technical Guide to 1,3-
Diisopropoxybenzene: Molecular Structure and

Properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 1,3-Diisopropoxybenzene

Cat. No.: B1589079 Get Quote

A Note to the Reader: Comprehensive data for 1,3-Diisopropoxybenzene is not readily

available in public scientific databases. The following guide provides a detailed overview of the

closely related and well-documented compound, 1,3-Diisopropylbenzene. This information is

presented to serve as a valuable resource for understanding the core benzene scaffold with

isomeric substitutions, which may offer transferable insights for researchers and professionals

in drug development and chemical synthesis. The key structural difference is the presence of

isopropoxy (-OCH(CH₃)₂) groups in 1,3-Diisopropoxybenzene versus isopropyl (-CH(CH₃)₂)

groups in 1,3-Diisopropylbenzene.

Introduction
1,3-Diisopropylbenzene, also known as m-diisopropylbenzene, is an aromatic hydrocarbon

characterized by a benzene ring substituted with two isopropyl groups at the meta positions.

This colorless liquid is a significant compound in industrial organic synthesis, primarily serving

as a precursor to resorcinol. Its unique structural arrangement influences its physical properties

and chemical reactivity, making it a subject of interest in various chemical applications. This

guide provides a comprehensive overview of its molecular structure, physicochemical

properties, synthesis, and key applications.
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The molecular structure of 1,3-diisopropylbenzene consists of a central benzene ring with two

isopropyl groups attached to the first and third carbon atoms. This arrangement imparts a

distinct symmetry to the molecule, influencing its chemical behavior.

Key Identifiers and Properties of 1,3-Diisopropylbenzene

Property Value Source

IUPAC Name 1,3-di(propan-2-yl)benzene [1]

Synonyms
m-Diisopropylbenzene, 3-

Isopropylcumene
[2][3]

CAS Number 99-62-7 [2][3]

Molecular Formula C₁₂H₁₈ [3][4]

Molecular Weight 162.27 g/mol [2][3]

Appearance Colorless liquid [4][5]

Density 0.856 g/mL at 25 °C [6][7]

Boiling Point 203 °C [5][6]

Melting Point -63 °C [5][6]

Solubility

Insoluble in water; soluble in

organic solvents like alcohol,

ether, and benzene.

[1][4]

Refractive Index n20/D 1.488 [7]

Molecular Structure Diagram
Caption: Molecular structure of 1,3-Diisopropylbenzene.

Synthesis and Chemical Reactivity
The primary industrial synthesis of 1,3-diisopropylbenzene involves the isomerization of 1,4-

diisopropylbenzene.[5] This process is typically carried out at elevated temperatures over a

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Diisopropylbenzene
https://www.sigmaaldrich.com/JP/ja/product/aldrich/113263
https://www.scbt.com/p/1-3-diisopropylbenzene-99-62-7
https://www.sigmaaldrich.com/JP/ja/product/aldrich/113263
https://www.scbt.com/p/1-3-diisopropylbenzene-99-62-7
https://www.scbt.com/p/1-3-diisopropylbenzene-99-62-7
https://www.solubilityofthings.com/13-diisopropylbenzene
https://www.sigmaaldrich.com/JP/ja/product/aldrich/113263
https://www.scbt.com/p/1-3-diisopropylbenzene-99-62-7
https://www.solubilityofthings.com/13-diisopropylbenzene
https://en.wikipedia.org/wiki/1,3-Diisopropylbenzene
https://m.chemicalbook.com/ProductChemicalPropertiesCB8393096_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/113263
https://en.wikipedia.org/wiki/1,3-Diisopropylbenzene
https://m.chemicalbook.com/ProductChemicalPropertiesCB8393096_EN.htm
https://en.wikipedia.org/wiki/1,3-Diisopropylbenzene
https://m.chemicalbook.com/ProductChemicalPropertiesCB8393096_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Diisopropylbenzene
https://www.solubilityofthings.com/13-diisopropylbenzene
https://www.sigmaaldrich.com/US/en/product/aldrich/113263
https://en.wikipedia.org/wiki/1,3-Diisopropylbenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


solid acid catalyst.[5] Another method of manufacturing involves the alkylation of benzene or

cumene with propylene, followed by fractionation.

1,3-Diisopropylbenzene exhibits reactivity characteristic of aromatic compounds. It can undergo

anodic oxidation in methanol to produce a dimethoxy-functionalized product.[8][9]

Applications in Research and Industry
1,3-Diisopropylbenzene is a versatile intermediate in the chemical industry.

Precursor to Resorcinol: Its most significant application is as a precursor in the synthesis of

resorcinol via the Hock rearrangement.[5] Resorcinol is a crucial component in the

production of resins, adhesives, and pharmaceuticals.

Synthesis of Other Chemicals: It is used in the synthesis of benzene-1,3,5-triphosphonic

acid.[2][3][9]

Solvent: Due to its nonpolar nature and liquid state at room temperature, it can be used as a

solvent in various chemical reactions.[4][8]

Safety and Handling
1,3-Diisopropylbenzene is considered a combustible liquid and requires careful handling in a

laboratory or industrial setting.[10]

Recommended Safety Precautions:

Handling: Use in a well-ventilated area.[10] Avoid contact with skin, eyes, and clothing.[10]

Storage: Store in a cool, dry, and well-ventilated place away from sources of ignition.[10]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye

protection.[7]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 1,3-

diisopropylbenzene.
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Mass Spectrometry: The mass spectrum of 1,3-diisopropylbenzene can be found in various

databases, including the NIST WebBook and PubChem.[1][11]

NMR Spectroscopy: Both ¹H NMR and ¹³C NMR data are available for 1,3-

diisopropylbenzene and are essential for structural elucidation.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,3-Diisopropylbenzene | C12H18 | CID 7450 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 1,3-ジイソプロピルベンゼン 96% | Sigma-Aldrich [sigmaaldrich.com]

3. scbt.com [scbt.com]

4. solubilityofthings.com [solubilityofthings.com]

5. 1,3-Diisopropylbenzene - Wikipedia [en.wikipedia.org]

6. 1,3-DIISOPROPYLBENZENE CAS#: 99-62-7 [m.chemicalbook.com]

7. 1,3-Diisopropylbenzene 96 99-62-7 [sigmaaldrich.com]

8. 1,3-Diisopropylbenzene | 99-62-7 | Benchchem [benchchem.com]

9. scientificlabs.co.uk [scientificlabs.co.uk]

10. fishersci.com [fishersci.com]

11. Benzene, 1,3-bis(1-methylethyl)- [webbook.nist.gov]

12. 1,3-DIISOPROPYLBENZENE(99-62-7) 1H NMR spectrum [chemicalbook.com]

13. spectrabase.com [spectrabase.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 1,3-
Diisopropoxybenzene: Molecular Structure and Properties]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1589079#1-3-
diisopropoxybenzene-molecular-structure-and-weight]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Diisopropylbenzene
https://webbook.nist.gov/cgi/cbook.cgi?ID=C99627&Mask=200
https://www.chemicalbook.com/SpectrumEN_99-62-7_1HNMR.htm
https://spectrabase.com/spectrum/51uVKcVuMMy
https://www.benchchem.com/product/b1589079?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Diisopropylbenzene
https://www.sigmaaldrich.com/JP/ja/product/aldrich/113263
https://www.scbt.com/p/1-3-diisopropylbenzene-99-62-7
https://www.solubilityofthings.com/13-diisopropylbenzene
https://en.wikipedia.org/wiki/1,3-Diisopropylbenzene
https://m.chemicalbook.com/ProductChemicalPropertiesCB8393096_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/113263
https://www.benchchem.com/product/b165221
https://www.scientificlabs.co.uk/product/arenes/113263-500G
https://www.fishersci.com/store/msds?partNumber=AAB2390418&productDescription=13-DIISOPROPYLBENZENE+96%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://webbook.nist.gov/cgi/cbook.cgi?ID=C99627&Mask=200
https://www.chemicalbook.com/SpectrumEN_99-62-7_1HNMR.htm
https://spectrabase.com/spectrum/51uVKcVuMMy
https://www.benchchem.com/product/b1589079#1-3-diisopropoxybenzene-molecular-structure-and-weight
https://www.benchchem.com/product/b1589079#1-3-diisopropoxybenzene-molecular-structure-and-weight
https://www.benchchem.com/product/b1589079#1-3-diisopropoxybenzene-molecular-structure-and-weight
https://www.benchchem.com/product/b1589079#1-3-diisopropoxybenzene-molecular-structure-and-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1589079?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

